Cas no 299423-77-1 (2,6-dichloropyridine-4-carboximidamide)

• Product Name: 2,6-dichloropyridine-4-carboximidamide
• CAS No: 299423-77-1
• MF: C₆H₅Cl₂N₃
• MW: 190.029998540878
• CID: 6316730
• PubChem ID: 2782090
• Update Time: 2025-11-01

2,6-dichloropyridine-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloropyridine-4-carboximidamide
• EN300-1968029
• 299423-77-1

• Inchi： 1S/C6H5Cl2N3/c7-4-1-3(6(9)10)2-5(8)11-4/h1-2H,(H3,9,10)
• InChI Key： SLISMJRYQHIDMO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=N)N)C=C(N=1)Cl

Computed Properties

• Exact Mass: 188.9860526g/mol
• Monoisotopic Mass: 188.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,6-dichloropyridine-4-carboximidamide

Professional Introduction to 2,6-dichloropyridine-4-carboximidamide (CAS No. 299423-77-1)

2,6-dichloropyridine-4-carboximidamide, identified by the Chemical Abstracts Service number 299423-77-1, is a significant intermediate in modern chemical synthesis and pharmaceutical research. This compound belongs to the pyridine derivatives family, characterized by its unique structural properties that make it highly valuable in the development of various bioactive molecules. The presence of both chlorine substituents at the 2- and 6-positions, combined with a carboximidamide functional group at the 4-position, imparts distinct reactivity and binding capabilities, making it a versatile building block for medicinal chemistry applications.

The relevance of 2,6-dichloropyridine-4-carboximidamide has been increasingly recognized in recent years due to its role in synthesizing novel therapeutic agents. Recent studies have highlighted its utility in the development of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have leveraged its structural framework to design compounds with potential antimicrobial and anticancer properties. The chlorine atoms facilitate further functionalization, allowing chemists to introduce additional groups that enhance binding affinity to biological targets.

In the realm of drug discovery, 2,6-dichloropyridine-4-carboximidamide has been explored as a precursor for molecules interacting with enzymes and receptors involved in inflammatory and metabolic diseases. Its carboximidamide moiety is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, improving drug efficacy. Moreover, the electron-withdrawing nature of the carboximidamide group influences the electronic properties of the molecule, which is crucial for optimizing pharmacokinetic profiles.

Recent advancements in computational chemistry have further underscored the importance of 2,6-dichloropyridine-4-carboximidamide. Molecular modeling studies suggest that modifications to its structure can fine-tune its interactions with proteins, leading to more potent and selective drug candidates. These insights have guided experimental efforts to develop derivatives with improved pharmacological properties. For example, computational predictions have informed the synthesis of analogs with enhanced solubility and reduced toxicity, aligning with current trends in medicinal chemistry toward safer and more effective therapeutics.

The compound’s significance extends beyond pharmaceutical applications. In agrochemical research, derivatives of 2,6-dichloropyridine-4-carboximidamide have been investigated for their potential as herbicides and fungicides. The structural features of this compound allow for interactions with biological targets in plants, offering a basis for developing novel crop protection agents. Such applications highlight the broad utility of pyridine-based intermediates in addressing diverse industrial challenges.

From a synthetic chemistry perspective, 2,6-dichloropyridine-4-carboximidamide serves as a valuable scaffold for exploring new reaction pathways and methodologies. Its reactivity allows for diverse transformations, including nucleophilic aromatic substitution and condensation reactions, which are pivotal in constructing complex molecular architectures. Researchers have utilized this compound to develop novel synthetic routes that improve efficiency and sustainability in drug manufacturing processes.

The growing interest in 2,6-dichloropyridine-4-carboximidamide is also reflected in academic and industrial collaborations aimed at uncovering its full potential. Joint ventures between pharmaceutical companies and research institutions have focused on optimizing synthetic protocols and exploring new applications for this intermediate. These efforts are driven by the need for innovative solutions in drug development amid increasing demands for personalized medicine and targeted therapies.

In conclusion, 2,6-dichloropyridine-4-carboximidamide (CAS No. 299423-77-1) represents a cornerstone in modern chemical synthesis and pharmaceutical innovation. Its unique structural features and reactivity make it indispensable for developing bioactive molecules across multiple therapeutic areas. As research continues to uncover new applications and synthetic possibilities, this compound is poised to remain a key player in advancing chemical biology and drug discovery efforts worldwide.